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Compound of Interest

(S)-2-Aminopent-4-enoic acid
Compound Name:
hydrochloride

Cat. No.: B612984

Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of (S)-2-Aminopent-4-enoic acid hydrochloride, also known as L-
Allylglycine hydrochloride, is crucial for maintaining a safe laboratory environment and ensuring
regulatory compliance. This document provides detailed, step-by-step guidance for
researchers, scientists, and drug development professionals on the appropriate handling and
disposal of this compound.

Hazard Assessment and Classification

(S)-2-Aminopent-4-enoic acid hydrochloride is classified as a hazardous substance. Multiple
safety data sheets (SDSs) indicate that it can cause skin irritation, serious eye irritation, and
may cause respiratory irritation.[1][2][3] It is essential to handle this compound with appropriate
personal protective equipment (PPE) and in a well-ventilated area.

Summary of Hazard Information:
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Hazard Classification

Description GHS Hazard Statements

Causes skin irritation upon

Skin Irritation H315
contact.
Eye Irritation Causes serious eye irritation. H319
, o May cause respiratory tract
Respiratory Irritation H335

irritation if inhaled.

Personal Protective Equipment (PPE) and Handling

Precautions

Before handling (S)-2-Aminopent-4-enoic acid hydrochloride for any purpose, including

disposal, personnel must wear appropriate PPE to minimize exposure.

Recommended Personal Protective Equipment:

PPE Category

Specific Recommendations

Eye/Face Protection

Use chemical safety goggles or a face shield.

Skin Protection

Wear a lab coat and compatible chemical-
resistant gloves (e.g., nitrile). Inspect gloves

before use.

Respiratory Protection

If dust is generated, use a NIOSH-approved

respirator.

Handling Guidelines:

e Always handle the compound in a well-ventilated area, preferably within a chemical fume

hood.

¢ Avoid the formation of dust and aerosols.

» Wash hands thoroughly after handling.
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Step-by-Step Disposal Protocol

Due to its classification as an irritant, (S)-2-Aminopent-4-enoic acid hydrochloride waste
must be managed as hazardous chemical waste. Do not dispose of this compound down the
drain or in regular trash.

Experimental Protocol for Waste Collection and Disposal:
e Segregation:

o Designate a specific, clearly labeled waste container for (S)-2-Aminopent-4-enoic acid
hydrochloride waste.

o Do not mix this waste with other incompatible chemical waste streams. For example, keep
it separate from strong oxidizing agents.

o Waste Container Selection:

o Use a container that is in good condition, compatible with the chemical (e.g., a high-
density polyethylene - HDPE bottle for solids), and has a secure, leak-proof lid.

o The original product container can be an excellent choice for waste accumulation.
e Labeling:

o Label the waste container clearly with "Hazardous Waste" and the full chemical name: "
(S)-2-Aminopent-4-enoic acid hydrochloride".

o Include the date when the first waste was added to the container.
e Accumulation and Storage:

o Store the sealed waste container in a designated satellite accumulation area (SAA) that is
at or near the point of generation.

o The SAA should be a secondary containment bin to prevent the spread of material in case
of a leak.
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o Ensure the container is kept closed at all times, except when adding waste.

e Disposal Request:

o Once the waste container is full or you are ready for disposal, contact your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor to arrange for pickup.

o Follow your institution's specific procedures for waste pickup requests.

Quantitative Data Summary for Disposal:

Parameter Guideline

Maximum Accumulation Volume in SAA 55 gallons (or as specified by institutional policy)

] Leave at least 10% headspace to allow for
Container Headspace )
expansion.

) o Typically up to one year, provided accumulation
Storage Time Limit in SAA o
limits are not exceeded.

Spill and Emergency Procedures

In the event of a spill, follow these procedures:

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.

o Personal Protection: Don the appropriate PPE as outlined in Section 2.
o Containment and Cleanup:

o For a solid spill, carefully sweep or scoop the material into a designated waste container,
avoiding dust generation.

o For a solution, absorb the spill with an inert material (e.g., vermiculite, dry sand) and place
it in the hazardous waste container.
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» Decontamination: Clean the spill area with a suitable solvent or detergent and water. Collect
all cleanup materials as hazardous waste.

e Reporting: Report the spill to your laboratory supervisor and EHS department.

Diagrams

Below are diagrams illustrating the key logical relationships and workflows for the proper
disposal of (S)-2-Aminopent-4-enoic acid hydrochloride.
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Caption: Workflow for the disposal of (S)-2-Aminopent-4-enoic acid hydrochloride.
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Caption: Logical relationships between chemical properties, hazards, and disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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